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Compound of Interest

Compound Name: LBA-3

Cat. No.: B12376179 Get Quote

Initial research into the proper disposal procedures for "LBA-3" has yielded ambiguous results,

as the identifier "LBA-3" is not uniquely associated with a single substance. To provide

accurate and essential safety and logistical information, further details about the nature of

LBA-3 are required.

The term "LBA" has been found in association with different substances, including:

Solstice® LBA (Liquid Blowing Agent): A hydrofluoro-olefin (HFO-1233zd(E)) used in foam

production.[1] Its safety data sheet indicates it is a non-flammable liquid.[1][2]

Lactobionic Acid (LBA): A polyhydroxy acid with applications in the medical, cosmetic,

pharmaceutical, and food industries.[3]

Biosafety Level 3 (BSL-3) Waste: In this context, "LBA" is not a chemical identifier but could

be misinterpreted. BSL-3 waste requires stringent decontamination and disposal protocols

due to the handling of potentially hazardous biological materials.[4]

Without a specific chemical name, CAS number, or context for the use of "LBA-3," providing

accurate disposal procedures is not possible. The safe handling and disposal of a chemical or

biological substance are entirely dependent on its specific properties and associated hazards.

To ensure the safety of researchers, scientists, and drug development professionals, please

provide the following information:
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Full chemical name or CAS number of LBA-3.

The nature of LBA-3 (e.g., chemical compound, biological agent, etc.).

The industry or research context in which LBA-3 is being used.

Upon receipt of this clarifying information, a comprehensive guide on the proper disposal

procedures for LBA-3 will be developed, including quantitative data, detailed experimental

protocols, and relevant workflow diagrams as requested. General laboratory waste disposal

best practices, such as waste segregation, proper labeling, and the use of personal protective

equipment, should always be followed.[5][6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12376179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

